molecular formula C6H11ClO2 B8710182 1,3-Dioxepane, 2-(chloromethyl)- CAS No. 54237-96-6

1,3-Dioxepane, 2-(chloromethyl)-

Cat. No. B8710182
CAS RN: 54237-96-6
M. Wt: 150.60 g/mol
InChI Key: GQAZYCCUYVVQCF-UHFFFAOYSA-N
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Description

1,3-Dioxepane, 2-(chloromethyl)- is a useful research compound. Its molecular formula is C6H11ClO2 and its molecular weight is 150.60 g/mol. The purity is usually 95%.
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properties

CAS RN

54237-96-6

Product Name

1,3-Dioxepane, 2-(chloromethyl)-

Molecular Formula

C6H11ClO2

Molecular Weight

150.60 g/mol

IUPAC Name

2-(chloromethyl)-1,3-dioxepane

InChI

InChI=1S/C6H11ClO2/c7-5-6-8-3-1-2-4-9-6/h6H,1-5H2

InChI Key

GQAZYCCUYVVQCF-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(OC1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

500 gms of chloroacetaldehyde dimethyl acetal (Aldrich catalog no C1940-6), 360 gms of 1,4-butanediol (Aldrich catalog no. 88,480 7) and 10 gms of Dowex 50 resin (Aldrich catalog No. 21,749-2) were placed in a 1000 ml, 3-neck round bottom flask equipped with a thermometer, a mechanical stirrer, a 8 inch Pen State column, and a distillation head. The mixture was heated to 115° C. under nitrogen blanket and methanol was removed continuously and the amount collected was measured by weigh up. The reaction was monitored by analyzing samples taken from the distillate in a Gas Chromatograph with a dimethyl silicon column in the temperature range of 50° C. to 250° C. The reaction was stopped when the stoichiometric amount of methanol was collected. The crude reaction mixture was filtered to remove the ion exchange resin. The product 2-chloromethyl 1,3-dioxepane was isolated from the crude mixture by fractional distillation in an Oldershaw column under partial vacuum. The fraction boiling at 105° C. at 55 mm of Hg was collected. The structure was confirmed by elemental analysis and proton NMR. Elemental analysis: C-47.2 percent (48 percent calculated), H=7.58 percent (7.33 percent calculated), 0=22.64 percent (21.34 percent calculated), C1=22.57 percent (23.3 percent calculated). Proton NMR:1.71-1.34 ppm multiplet (--OCH2CH2CH2CH2O--), 3.46-3.48 ppm doublet (--CH2Cl), 3.66-2.96 ppm 2 sets of triplets (--OCH2 ; 2 sets, 4 protons), 4.83-4.87 ppm triplet (C1CH2CH(O)2).
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